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Compound of Interest

Compound Name:
2-Chlorocyclohex-1-ene-1-

carboxylic acid

CAS No.: 56475-13-9

Cat. No.: B3032840

Get Quote

A Bifunctional Cyclic Scaffold for Divergent Synthesis

Executive Summary
2-Chlorocyclohex-1-ene-1-carboxylic acid (CAS 56475-13-9) represents a highly valuable

"push-pull" cyclic intermediate. Its structure features a vinyl chloride moiety conjugated with a

carboxylic acid within a six-membered ring. This electronic arrangement—a

-chloro-

-unsaturated acid—renders the molecule uniquely reactive. It serves as a dual-handle scaffold:
the carboxylic acid allows for standard acyl diversifications (amides, esters), while the vinyl
chloride offers a handle for transition-metal-catalyzed cross-couplings (Suzuki, Sonogashira) or
nucleophilic addition-elimination reactions. This guide details its synthesis, reactivity profile,
and application in constructing fused heterocyclic systems.

Chemical Profile & Structural Analysis[1][2][3][4][5]
[6]
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The molecule consists of a cyclohexene ring substituted at the C1 and C2 positions. The

electron-withdrawing carboxyl group at C1 polarizes the double bond, making C2 electrophilic.

The chlorine atom at C2, while typically inert in simple vinyl chlorides, is activated here by the

geminal double bond and the vicinal electron-withdrawing group (EWG).

Table 1: Physicochemical Properties
Property Value Source/Method

IUPAC Name
2-Chlorocyclohex-1-ene-1-

carboxylic acid
PubChem

Molecular Formula

C

H

ClO

--

Molecular Weight 160.60 g/mol PubChem

CAS Number 56475-13-9 --

Physical State Solid (Crystalline) Experimental

LogP (XLogP3) 1.9 Computed

H-Bond Donors 1 (Carboxyl OH) --

H-Bond Acceptors 2 (Carboxyl O) --

Topological Polar Surface Area 37.3 Å² Computed

Synthetic Routes & Manufacturing
The most robust synthetic pathway involves the transformation of cyclohexanone via Vilsmeier-

Haack chemistry, followed by oxidation. This route avoids the use of harsh chlorinating agents

on sensitive unsaturated acids.

Protocol: Two-Step Synthesis from Cyclohexanone
Step 1: Vilsmeier-Haack Formylation
Reaction: Cyclohexanone
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2-Chlorocyclohex-1-enecarbaldehyde

Reagents: Phosphoryl chloride (POCl

), Dimethylformamide (DMF).

Mechanism: DMF reacts with POCl

to form the Vilsmeier reagent (chloroiminium ion). Enolization of cyclohexanone allows
nucleophilic attack on the Vilsmeier reagent, followed by hydrolysis to yield the

-chloroaldehyde.

Key Insight: This step installs both the double bond and the chlorine atom regioselectively.

Step 2: Pinnick (Lindgren) Oxidation
Reaction: 2-Chlorocyclohex-1-enecarbaldehyde

2-Chlorocyclohex-1-ene-1-carboxylic acid

Reagents: Sodium Chlorite (NaClO

), Hydrogen Peroxide (H

O

) or Sulfamic Acid, NaH

PO

buffer.

Conditions: Mild aqueous/organic solvent mixture (e.g., t-BuOH/Water) at 0°C to RT.

Rationale: Standard oxidants (KMnO

) might attack the alkene. The Pinnick oxidation is chemoselective for the aldehyde-to-acid
conversion, leaving the vinyl chloride and double bond intact.
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Step 1: Vilsmeier-Haack Formylation Step 2: Pinnick Oxidation

Cyclohexanone
Vilsmeier

Intermediate

POCl3, DMF
0°C to Reflux 2-Chloro-1-

formylcyclohexene

Hydrolysis
(H2O/NaOAc) 2-Chlorocyclohex-1-ene-

1-carboxylic acid

NaClO2, H2O2
NaH2PO4 buffer

Figure 1: Two-step synthesis via Vilsmeier-Haack formylation and selective oxidation.

Click to download full resolution via product page

[7]
Reactivity & Functionalization[8]
The core utility of this molecule lies in its ability to undergo orthogonal functionalization.

The Vinyl Chloride Handle (C-Cl Bond)
The C-Cl bond is sp

hybridized. Unlike alkyl chlorides, it resists S

2 reactions. However, it is an excellent partner for Palladium-catalyzed cross-coupling
reactions.

Suzuki-Miyaura Coupling: Reaction with aryl boronic acids using Pd(PPh

)

or Pd(dppf)Cl

yields 2-arylcyclohex-1-enecarboxylic acids.

Sonogashira Coupling: Reaction with terminal alkynes yields conjugated enynes.

Cyclocondensation (Fused Heterocycles)
The
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-chloro-

-unsaturated carbonyl motif is a "masked" 1,3-dicarbonyl equivalent. It reacts with
binucleophiles to form fused ring systems.

Indazole Synthesis: Reaction with hydrazine (NH

NH

) or substituted hydrazines leads to 4,5,6,7-tetrahydro-1H-indazoles. The hydrazine attacks
the

-carbon (displacing Cl) and then cyclizes onto the carboxyl group.

Quinazoline Synthesis: Reaction with amidines or urea derivatives can yield

tetrahydroquinazolinones.

Carboxyl Derivatization
Standard coupling reagents (EDC, HATU) allow the attachment of amines to form amides,

which are often the biologically active "warheads" in drug discovery (e.g., amidrazone

derivatives).

Transition Metal Catalysis Cyclocondensation Acyl Substitution

2-Chlorocyclohex-1-ene-
1-carboxylic acid

2-Aryl-cyclohex-1-ene-
carboxylic acids

Ar-B(OH)2
Pd(0), Base

4,5,6,7-Tetrahydro-
1H-indazol-3-ols

Hydrazine
(NH2NH2)

Carboxamides
(e.g., Amidrazones)

R-NH2
EDC/HOBt

Figure 2: Divergent reactivity profile: Pd-coupling, cyclization, and amidation.

Click to download full resolution via product page
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Applications in Medicinal Chemistry
Anti-Inflammatory Amidrazones
Research has highlighted the use of the 2-chlorocyclohex-1-ene-1-carboxylic acid scaffold

in synthesizing amidrazone derivatives. These compounds have demonstrated significant anti-

inflammatory and antimicrobial activity. The cyclohexene ring provides a conformationally

restricted lipophilic core that improves binding affinity compared to flexible acyclic analogs.

Tetrahydroindazole Antitumor Agents
Derivatives synthesized via the hydrazine cyclization pathway (see Figure 2) serve as

precursors to tetrahydroindazoles. These fused systems are bioisosteres of indazoles found in

various kinase inhibitors and antitumor agents. The "partially saturated" ring confers different

solubility and metabolic stability profiles than the fully aromatic analogs.

Handling, Safety, & Protocols (HSE)
Hazard Classification (GHS):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Handling Protocol:

PPE: Wear chemical-resistant gloves (Nitrile), safety goggles (or face shield), and a lab coat.

Work inside a fume hood.

Storage: Store in a cool, dry place. Keep container tightly closed. Moisture sensitive

(carboxylic acid can be hygroscopic; acid chloride derivatives are very moisture sensitive).

Spill Response: Neutralize with weak base (sodium bicarbonate) and absorb with inert

material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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